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Compound of Interest
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Cat. No.: B1682317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thioglycollic-β-aminonaphthalide, more commonly known as Thionalide or 2-Mercapto-N-(2-

naphthyl)acetamide, is a versatile organic compound with significant applications in analytical

chemistry and emerging potential in the field of drug development. This technical guide

provides a comprehensive overview of its properties, synthesis, and key uses, with a focus on

detailed experimental protocols and the visualization of its operational workflows.

Physicochemical Properties
Thionalide is a white to ivory-colored crystalline solid.[1][2] Its key physicochemical properties

are summarized in the table below for easy reference.
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Property Value Reference

Synonyms

Thioglycollic-β-

aminonaphthalide, 2-

Mercapto-N-(2-

naphthyl)acetamide,

Thionalide

[3]

CAS Number 93-42-5 [3]

Molecular Formula C₁₂H₁₁NOS [3]

Molecular Weight 217.29 g/mol [1]

Melting Point 111-112 °C [1]

Boiling Point 458.1 °C at 760 mmHg [3]

Density 1.273 g/cm³ [3]

Flash Point 230.9 °C [3]

Solubility

Insoluble in water; freely

soluble in most organic

solvents.

[1]

Appearance
White to ivory-colored needles

or crystalline powder.
[1][2]

Synthesis
Thionalide is synthesized via the reaction of thioglycolic acid with β-naphthylamine. The

general scheme for the synthesis of N-aryl mercaptoacetamides involves the formation of an

amide bond between a carboxylic acid and an amine.

A general experimental protocol for the synthesis of a related N-aryl mercaptoacetamide is as

follows. A mixture of 1-phenylazo-2-naphthylamine (5 g) and thioglycolic acid (1.9 g) is

dissolved in approximately 300 ml of a suitable solvent.[1] The reaction mixture is then

processed to yield the final product, which can be purified by recrystallization from an ethanol-

water mixture.[1]
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Below is a diagram illustrating the general synthesis pathway for N-Aryl Mercaptoacetamides.

General Synthesis of N-Aryl Mercaptoacetamides
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Caption: General reaction scheme for the synthesis of Thionalide.

Uses and Applications
Analytical Chemistry: Gravimetric Analysis
The primary and well-established use of Thionalide is as a precipitating agent in the

gravimetric and volumetric analysis of various heavy metals.[1][2][4] It forms stable,

stoichiometric chelate complexes with metal ions such as copper, mercury, silver, thallium, and

bismuth.[1][4] These complexes are sparingly soluble in water and can be dried and weighed to

determine the concentration of the metal in a sample.[4]

The selectivity of Thionalide for specific metal ions can be controlled by adjusting the pH of the

solution and by using masking agents.[4] For instance, in acidic media, it can precipitate

copper(II), silver(I), mercury(II), bismuth(III), arsenic(III), and tin(IV).[4] In alkaline solutions

containing tartrate, it precipitates copper(II), mercury(II), cadmium(II), and thallium(I).[4]

Experimental Protocol: Gravimetric Determination of Copper(II) using Thionalide
(Representative)

This protocol is a representative procedure based on the principles of gravimetric analysis

using Thionalide.
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Sample Preparation: Accurately weigh a sample containing copper(II) ions and dissolve it in

a suitable acidic solution.

Reduction of Copper(II) to Copper(I): Add a reducing agent, such as sulfurous acid, to the

solution to reduce Cu(II) to Cu(I).

Precipitation: Heat the solution to boiling and add a solution of Thionalide in a suitable

organic solvent (e.g., ethanol) dropwise with constant stirring. A white precipitate of the

copper(I)-Thionalide complex will form.

Digestion: Allow the precipitate to digest in the hot mother liquor for a period to encourage

the formation of larger, more easily filterable crystals.

Filtration and Washing: Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with hot water to remove any soluble impurities, followed by a final

wash with ethanol.

Drying and Weighing: Dry the crucible with the precipitate in an oven at 105-110 °C to a

constant weight.

Calculation: The weight of copper in the original sample can be calculated from the weight of

the precipitate using the appropriate gravimetric factor.

The workflow for this analytical application is visualized in the diagram below.
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Workflow for Gravimetric Analysis of Metals using Thionalide
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Caption: Workflow for the gravimetric determination of metals.
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Potential in Drug Development
Recent research has highlighted the potential of the broader class of N-aryl

mercaptoacetamides, to which Thionalide belongs, as multi-target inhibitors of bacterial

enzymes.[5] Specifically, these compounds have shown inhibitory activity against metallo-β-

lactamases (MBLs) and the virulence factor LasB from Pseudomonas aeruginosa.[5]

MBLs are enzymes that confer resistance to a broad range of β-lactam antibiotics, making

them a significant threat in clinical settings.[5] LasB is a key virulence factor in P. aeruginosa,

an opportunistic pathogen.[6] The ability to inhibit both resistance mechanisms and virulence

factors presents a promising strategy for the development of new antibacterial agents.[5] While

research is ongoing, these findings suggest a potential new therapeutic application for

Thionalide and its derivatives, moving beyond their traditional role in analytical chemistry.

Safety and Handling
Thionalide is classified as causing skin irritation and serious eye damage.[3] It is also toxic to

aquatic life with long-lasting effects.[3] Appropriate personal protective equipment, including

gloves and eye protection, should be worn when handling this compound. Work should be

conducted in a well-ventilated area.

Conclusion
Thioglycollic-β-aminonaphthalide (Thionalide) is a compound with a well-established role in

analytical chemistry as a reliable reagent for the gravimetric determination of heavy metals. Its

synthesis is straightforward, and its physicochemical properties are well-documented.

Furthermore, emerging research into the biological activities of N-aryl mercaptoacetamides

opens up exciting new possibilities for the application of Thionalide in the development of

novel antibacterial therapies. This guide provides a solid foundation of technical information for

researchers and professionals working with or interested in the potential of this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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